Cas no 2034248-84-3 (N-tert-butyl-6-ethoxypyrimidine-4-carboxamide)

• Product Name: N-tert-butyl-6-ethoxypyrimidine-4-carboxamide
• CAS No: 2034248-84-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5548994
• PubChem ID: 91816245
• Update Time: 2025-06-09

N-tert-butyl-6-ethoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034248-84-3
• F6494-0710
• N-tert-butyl-6-ethoxypyrimidine-4-carboxamide
• N-(tert-butyl)-6-ethoxypyrimidine-4-carboxamide
• AKOS025321343

• Inchi： 1S/C11H17N3O2/c1-5-16-9-6-8(12-7-13-9)10(15)14-11(2,3)4/h6-7H,5H2,1-4H3,(H,14,15)
• InChI Key： TWZQKJKPVKVPTC-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N=CN=1)OCC)NC(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N-tert-butyl-6-ethoxypyrimidine-4-carboxamide

Comprehensive Overview of N-tert-butyl-6-ethoxypyrimidine-4-carboxamide (CAS No. 2034248-84-3)

N-tert-butyl-6-ethoxypyrimidine-4-carboxamide (CAS No. 2034248-84-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrimidine backbone and tert-butyl and ethoxy functional groups, exhibits promising potential in various applications. Its molecular structure, which includes a carboxamide moiety, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

The growing demand for N-tert-butyl-6-ethoxypyrimidine-4-carboxamide is driven by its relevance in addressing contemporary challenges such as drug resistance and sustainable agriculture. For instance, the rise of antibiotic-resistant pathogens has spurred the search for new chemical scaffolds, and pyrimidine derivatives like this compound are being explored for their antimicrobial properties. Similarly, in agriculture, the need for eco-friendly pesticides has led to investigations into 6-ethoxypyrimidine derivatives as potential alternatives to traditional chemicals. These trends align with the increasing number of searches for "pyrimidine-based agrochemicals" and "novel drug intermediates" on platforms like Google and PubMed.

From a synthetic chemistry perspective, CAS No. 2034248-84-3 offers several advantages. Its tert-butyl group enhances steric hindrance, which can improve the stability of derived compounds, while the ethoxy substituent provides opportunities for further functionalization. These features make it a valuable building block in organic synthesis, particularly in the design of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its utility in fragment-based drug discovery, a hot topic in pharmaceutical research.

In addition to its scientific significance, N-tert-butyl-6-ethoxypyrimidine-4-carboxamide has practical implications for laboratory workflows. Its solubility profile and compatibility with common reaction conditions make it a convenient reagent for high-throughput screening and combinatorial chemistry. This aligns with the increasing interest in "lab efficiency" and "green chemistry" among researchers, as evidenced by search engine analytics. Furthermore, the compound's stability under ambient conditions reduces storage-related challenges, a frequent concern for synthetic chemists.

Looking ahead, the potential applications of CAS No. 2034248-84-3 are expected to expand as research into pyrimidine chemistry progresses. With the rise of computational drug design and AI-assisted molecular modeling, compounds like this are likely to play a pivotal role in virtual screening campaigns. Industry experts predict that the demand for such specialized intermediates will grow, particularly in emerging markets focused on precision medicine and sustainable agrochemicals. This outlook is supported by the upward trend in searches for "custom synthesis" and "pyrimidine derivatives" across academic and industrial databases.

In conclusion, N-tert-butyl-6-ethoxypyrimidine-4-carboxamide represents a compelling case study in the intersection of fundamental chemistry and applied science. Its structural features, combined with the broader industry trends toward innovation and sustainability, position it as a compound of enduring relevance. As research continues to uncover new possibilities for 6-ethoxypyrimidine derivatives, this molecule is poised to remain at the forefront of scientific and industrial discussions in the years to come.